Cas no 1017164-02-1 (4-(4-ethyl-1,3-thiazol-2-yl)methylpiperidine)

• Product Name: 4-(4-ethyl-1,3-thiazol-2-yl)methylpiperidine
• CAS No: 1017164-02-1
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• MDL: MFCD09891837
• CID: 4567328
• PubChem ID: 24262110
• Update Time: 2025-05-26

4-(4-ethyl-1,3-thiazol-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-ethyl-1,3-thiazol-2-yl)methyl]piperidine
• 4-ethyl-2-(piperidin-4-ylmethyl)-1,3-thiazole
• Z2469606592
• 4-(4-ethyl-1,3-thiazol-2-yl)methylpiperidine

• MDL： MFCD09891837
• Inchi： 1S/C11H18N2S/c1-2-10-8-14-11(13-10)7-9-3-5-12-6-4-9/h8-9,12H,2-7H2,1H3
• InChI Key： RMVWQUBTFQIKRU-UHFFFAOYSA-N
• SMILES： S1C=C(CC)N=C1CC1CCNCC1

Computed Properties

• Exact Mass: 210.11907g/mol
• Monoisotopic Mass: 210.11907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.34g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 53.2

Additional information on 4-(4-ethyl-1,3-thiazol-2-yl)methylpiperidine

4-(4-Ethyl-1,3-thiazol-2-yl)methylpiperidine: A Comprehensive Overview

4-(4-Ethyl-1,3-thiazol-2-yl)methylpiperidine, also known by its CAS number 1017164-02-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted thiazole moiety. The presence of the ethyl group on the thiazole ring adds further complexity to its structure, making it a valuable subject for both theoretical and experimental studies.

The synthesis of this compound involves a series of carefully designed reactions that highlight the versatility of modern organic chemistry techniques. Recent advancements in catalytic processes and transition metal-mediated coupling reactions have enabled researchers to achieve higher yields and better purity levels in the synthesis of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has been instrumental in forming the carbon-nitrogen bonds essential for constructing the piperidine ring.

In terms of physical properties, 4-(4-Ethyl-1,3-thiazol-2-yl)methylpiperidine exhibits interesting behavior under various conditions. Studies have shown that the compound has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility properties make it suitable for applications in drug delivery systems and as a precursor in the synthesis of more complex molecules.

The chemical stability of this compound is another area that has garnered significant attention. Recent research has demonstrated that it is resistant to hydrolysis under neutral conditions but can undergo degradation in strongly acidic or basic environments. This information is crucial for its potential use in industrial settings where stability under varying conditions is a critical factor.

4-(4-Ethyl-1,3-thiazol-2-yl)methylpiperidine has found applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, its ability to act as a bioisostere makes it a promising candidate for drug design. For example, it has been explored as a potential substitute for certain alkaloid-based drugs due to its structural similarity and improved pharmacokinetic properties.

In the realm of materials science, this compound has been investigated for its potential use as a building block in the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry studies.

The latest research on this compound has focused on its biological activity. Studies have shown that it exhibits moderate anti-inflammatory and antioxidant properties, making it a candidate for further exploration in therapeutic applications. Additionally, its interaction with various enzymes has been studied, providing insights into its potential role as an enzyme inhibitor.

In conclusion, 4-(4-Ethyl-1,3-thiazol-2-yl)methylpiperidine, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to materials science, underscoring its importance in contemporary chemical research. As new findings emerge, this compound is expected to play an even greater role in advancing scientific knowledge and technological innovations.